Cas no 2298107-06-7 (benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate)
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-3915898
- 2298107-06-7
- benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate
-
- Inchi: 1S/C14H12FNO3/c15-11-6-7-13(17)12(8-11)16-14(18)19-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,16,18)
- InChI Key: GERLHHCEQOQBAZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)NC(=O)OCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 261.08012141g/mol
- Monoisotopic Mass: 261.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.6Ų
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3915898-0.05g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 0.05g |
$528.0 | 2025-03-16 | |
| Enamine | EN300-3915898-0.1g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 0.1g |
$553.0 | 2025-03-16 | |
| Enamine | EN300-3915898-0.25g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 0.25g |
$579.0 | 2025-03-16 | |
| Enamine | EN300-3915898-0.5g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 0.5g |
$603.0 | 2025-03-16 | |
| Enamine | EN300-3915898-1.0g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 1.0g |
$628.0 | 2025-03-16 | |
| Enamine | EN300-3915898-2.5g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 2.5g |
$1230.0 | 2025-03-16 | |
| Enamine | EN300-3915898-5.0g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 5.0g |
$1821.0 | 2025-03-16 | |
| Enamine | EN300-3915898-10.0g |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate |
2298107-06-7 | 95.0% | 10.0g |
$2701.0 | 2025-03-16 |
benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate
Introduction to Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate (CAS No. 2298107-06-7)
Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate, a compound with the chemical identifier CAS No. 2298107-06-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a hydroxy group on the aromatic ring, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate have been the subject of extensive research due to its promising pharmacological profile. The introduction of a fluorine atom into the molecular structure often enhances metabolic stability and binding affinity, making such compounds attractive candidates for drug development. Additionally, the hydroxyl group provides a site for further functionalization, enabling the creation of derivatives with tailored properties.
In recent years, there has been growing interest in carbamate-based compounds for their potential in treating various diseases. Studies have demonstrated that carbamates can act as modulators of enzyme activity and interact with specific biological targets. For instance, research has shown that certain carbamates exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. This has led to investigations into their use as analgesics and anti-inflammatory agents.
Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate has been studied for its potential role in modulating biological processes related to neurological disorders. The combination of the fluoro and hydroxy substituents may enhance its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. Preliminary studies suggest that this compound may interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as epilepsy and neurodegenerative diseases.
The pharmacokinetic properties of Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate are also of great interest. The presence of polar functional groups like the hydroxyl group influences solubility and absorption rates, which are crucial factors in determining drug efficacy. Researchers have been exploring ways to optimize these properties through structural modifications, aiming to improve bioavailability and reduce side effects.
In addition to its pharmacological potential, Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate has shown promise in preclinical models as an antioxidant agent. The hydroxyl group can participate in redox reactions, helping to neutralize reactive oxygen species that contribute to cellular damage. This antioxidant activity is particularly relevant in diseases where oxidative stress plays a significant role, such as cancer and cardiovascular disorders.
The synthesis of Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluorine substituent efficiently.
Ethical considerations are paramount in the development of new pharmaceutical compounds. Rigorous safety testing is conducted to evaluate potential toxicity and side effects before human trials can begin. This includes in vitro studies using cell cultures and animal models to assess acute and chronic effects. The goal is to ensure that the compound is both safe and effective for therapeutic use.
The regulatory landscape for new drug development is complex and requires compliance with stringent guidelines set by agencies such as the FDA and EMA. Documentation must be thorough, covering every aspect of synthesis, characterization, preclinical testing, and clinical trials. Companies investing in compounds like Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate must navigate these regulations carefully to bring their products to market successfully.
The future prospects for Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced properties. Additionally, computational methods such as molecular modeling are being used to predict interactions between this compound and biological targets, accelerating the drug discovery process.
In conclusion, Benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate (CAS No. 2298107-06-7) is a compound with significant potential in pharmaceutical applications due to its unique structural features and biological activities. The presence of both a fluoro substituent and a hydroxy group contributes to its versatility as a lead compound for drug development. With continued research and development, this compound may play a crucial role in addressing various health challenges in the future.
2298107-06-7 (benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)